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Compound of Interest

Compound Name: Quizalofop-ethyl-d3

Cat. No.: B1413714 Get Quote

For researchers and professionals in drug development and analytical sciences, the selection

of a suitable certified reference material (CRM) is a critical step to ensure the accuracy and

reliability of experimental results. This guide provides a comparative overview of available

Certified Reference Materials for Quizalofop-ethyl-d3, a deuterated internal standard for the

analysis of the herbicide Quizalofop-ethyl. This document outlines key product specifications,

provides a detailed experimental protocol for its use, and visualizes the analytical workflow.

Data Presentation: Comparison of Quizalofop-ethyl-
d3 CRMs
The following table summarizes the specifications of Quizalofop-ethyl-d3 CRMs available

from prominent suppliers. Data is compiled from publicly available information and Certificates

of Analysis.
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Feature Supplier A: CDN Isotopes Supplier B: HPC Standards

Product Name
(±)-Quizalofop-ethyl-d3

(propionate-3,3,3-d3)
D3-Quizalofop-ethyl solution

Catalogue No. D-7391 687112

CAS Number 1398065-84-3 1398065-84-3

Format Neat Solid Solution

Concentration Not Applicable 100 µg/ml

Solvent Not Applicable Acetonitrile

Isotopic Enrichment 98 atom % D Not Specified

Chemical Purity >98% Not Specified

Storage Conditions Room temperature Not Specified

Certificate of Analysis Available upon request Available upon request

Experimental Protocols
A typical experimental protocol for the quantification of Quizalofop-ethyl in a sample matrix

using Quizalofop-ethyl-d3 as an internal standard is detailed below. This method is based on

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-

MS/MS), a common technique for pesticide residue analysis.[1][2]

Objective
To accurately quantify the concentration of Quizalofop-ethyl in a given matrix (e.g., soil, water,

agricultural products) using Quizalofop-ethyl-d3 as an internal standard to correct for matrix

effects and variations in sample preparation and instrument response.

Materials and Reagents
Certified Reference Materials:

Quizalofop-ethyl (Pestanal®, analytical standard)
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Quizalofop-ethyl-d3 (Internal Standard)

Solvents:

Acetonitrile (HPLC or LC-MS grade)

Methanol (HPLC or LC-MS grade)

Water (deionized or Milli-Q)

Formic acid (LC-MS grade)

Sample Matrix: As required for the analysis (e.g., blank soil, water).

Equipment:

Analytical balance

Volumetric flasks and pipettes

Vortex mixer

Centrifuge

Syringe filters (0.22 µm)

HPLC system coupled to a tandem mass spectrometer with an electrospray ionization

(ESI) source.

Standard Solution Preparation
Primary Stock Solution of Quizalofop-ethyl (1000 µg/mL): Accurately weigh 10 mg of

Quizalofop-ethyl CRM and dissolve it in 10 mL of acetonitrile in a volumetric flask.

Primary Stock Solution of Quizalofop-ethyl-d3 (100 µg/mL): If using a neat standard,

accurately weigh 1 mg of Quizalofop-ethyl-d3 and dissolve in 10 mL of acetonitrile. If using

a pre-made solution, use as is.
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Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the

primary stock solution with a suitable solvent mixture (e.g., 50:50 acetonitrile:water). Each

calibration standard should be spiked with a constant concentration of the Quizalofop-ethyl-
d3 internal standard.

Sample Preparation (Example for Soil)
Weigh 10 g of the soil sample into a 50 mL centrifuge tube.

Spike the sample with a known amount of the Quizalofop-ethyl-d3 internal standard

solution.

Add 20 mL of acetonitrile and vortex for 2 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Collect the supernatant.

Filter the extract through a 0.22 µm syringe filter into an HPLC vial for analysis.

HPLC-MS/MS Analysis
HPLC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

Mobile Phase:

A: Water with 0.1% formic acid

B: Acetonitrile with 0.1% formic acid

Gradient Elution: A suitable gradient program to separate the analyte from matrix

interferences.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40 °C.
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Mass Spectrometry:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both Quizalofop-ethyl and Quizalofop-ethyl-d3.

Data Analysis
Construct a calibration curve by plotting the ratio of the peak area of Quizalofop-ethyl to the

peak area of Quizalofop-ethyl-d3 against the concentration of the Quizalofop-ethyl

calibration standards.

Determine the concentration of Quizalofop-ethyl in the samples by interpolating the peak

area ratios from the calibration curve.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the analysis of Quizalofop-ethyl using

a deuterated internal standard.
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Experimental Workflow for Quizalofop-ethyl Analysis
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Caption: Workflow for the quantification of Quizalofop-ethyl using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-quizalofop-ethyl-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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